Cas no 1863254-02-7 (2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide)
2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- Z1562148749
- 2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide
- 2-Chloro-N-[2-(tetrazol-2-yl)ethyl]propanamide
- EN300-4394059
- 1863254-02-7
- 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide
-
- Inchi: 1S/C6H10ClN5O/c1-5(7)6(13)8-2-3-12-10-4-9-11-12/h4-5H,2-3H2,1H3,(H,8,13)
- InChI Key: DWDNABNRSKJGRJ-UHFFFAOYSA-N
- SMILES: C(NCCN1N=NC=N1)(=O)C(Cl)C
Computed Properties
- Exact Mass: 203.0573877g/mol
- Monoisotopic Mass: 203.0573877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.10±0.46(Predicted)
2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4394059-0.05g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 0.05g |
$587.0 | 2025-03-15 | |
| Enamine | EN300-4394059-2.5g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-15 | |
| Enamine | EN300-4394059-5.0g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-15 | |
| Enamine | EN300-4394059-0.25g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 0.25g |
$642.0 | 2025-03-15 | |
| Enamine | EN300-4394059-0.5g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 0.5g |
$671.0 | 2025-03-15 | |
| Enamine | EN300-4394059-10.0g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 10.0g |
$3007.0 | 2025-03-15 | |
| Enamine | EN300-4394059-0.1g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 0.1g |
$615.0 | 2025-03-15 | |
| Enamine | EN300-4394059-1.0g |
2-chloro-N-[2-(2H-1,2,3,4-tetrazol-2-yl)ethyl]propanamide |
1863254-02-7 | 95.0% | 1.0g |
$699.0 | 2025-03-15 |
2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide
Introduction to 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide (CAS No. 1863254-02-7)
2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1863254-02-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this compound, particularly its chloro-substituted amide backbone and tetrazole moiety, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.
The molecular structure of 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide consists of a propanamide group linked to an ethyl chain that terminates with a 2H-tetrazol-2-yl substituent. The presence of the chloro group at the alpha position of the amide bond enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the tetrazole ring, known for its ability to interact with biological targets such as enzymes and receptors, adds another layer of complexity to its pharmacological profile.
In recent years, there has been a surge in research focused on developing new therapeutic strategies for various diseases, including cancer, inflammation, and infectious disorders. The compound 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide has emerged as a candidate molecule with potential applications in these areas due to its unique chemical properties. Studies have demonstrated that the tetrazole moiety can modulate enzyme activity and interfere with signaling pathways involved in disease progression.
One of the most compelling aspects of 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide is its ability to serve as a scaffold for structure-based drug design. The chloro-substituted amide group provides a reactive site for further functionalization, allowing chemists to modify the molecule and optimize its biological activity. This flexibility has led to several innovative synthetic approaches being explored in academic and industrial laboratories.
The tetrazole ring is particularly noteworthy for its role in enhancing the binding affinity of small molecules to their targets. In particular, tetrazole derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, research has indicated that compounds containing the tetrazole scaffold can disrupt protein-protein interactions critical for cancer cell proliferation and survival.
Recent advances in computational chemistry have further accelerated the discovery process for molecules like 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to predict the binding modes and affinities of this compound with potential biological targets. These computational methods have been instrumental in identifying lead compounds that can be refined through iterative medicinal chemistry approaches.
The synthesis of 2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the chloro group onto the propanamide backbone, followed by coupling with the ethyl chain terminated by the tetrazol-2-yl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.
In vitro studies have provided preliminary evidence supporting the potential therapeutic applications of CAS No. 1863254-02-7. For example, preliminary assays have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways. Additionally, cell-based assays have indicated that it may exhibit cytotoxic effects against specific cancer cell lines, suggesting its utility as an anticancer agent.
The pharmacokinetic properties of CAS No. 1863254-02-7 are also under investigation to assess its suitability for clinical development. Factors such as solubility, stability, and metabolic clearance are critical determinants of a drug's efficacy and safety profile. Researchers are employing advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize these properties comprehensively.
The role of tetrazole derivatives in medicinal chemistry continues to expand, driven by their diverse biological activities and structural versatility. The unique electronic properties of the tetrazole ring allow it to engage with biological targets through multiple mechanisms, including hydrogen bonding and hydrophobic interactions. This versatility makes it an attractive motif for designing molecules with tailored pharmacological profiles.
Future directions in research on CAS No. 1863254-02-7 include exploring its potential as an intermediate in combinatorial chemistry libraries. By diversifying its structure through iterative functionalization, researchers aim to identify novel analogs with enhanced biological activity and improved pharmacokinetic properties. Such libraries are valuable tools for high-throughput screening campaigns aimed at discovering new therapeutic agents.
The integration of machine learning algorithms into drug discovery pipelines has also shown promise for accelerating the development process for compounds like CAS No. 1863254-02-7. Predictive models can be trained on large datasets of known bioactive molecules to identify structural features that correlate with desired biological outcomes. These models can then be used to guide synthetic efforts toward optimizing potency and selectivity.
In conclusion,CAS No 1863254 -02 -7 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features make it an attractive candidate for further exploration, both academically and industrially。 As research continues, we can expect more insights into its biological activities, synthetic pathways, and clinical applications。 The ongoing development efforts underscore the importance of innovative molecules like this one in addressing unmet medical needs worldwide。
1863254-02-7 (2-Chloro-N-[2-(2H-tetrazol-2-yl)ethyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)